2-(1-Benzofuran-5-yl)ethanamine;hydrochloride

• IUPAC Name: 2-(1-benzofuran-5-yl)ethanamine;hydrochloride
• InChI: InChI=1S/C10H11NO.ClH/c11-5-3-8-1-2-10-9(7-8)4-6-12-10;/h1-2,4,6-7H,3,5,11H2;1H
• InChI Key: BRIQHLOIUHUCNH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CO2)C=C1CCN.Cl
• Molecular Formula: C10H12ClNO
• Molecular Weight: 197.66 g/mol
• CAS RN: 2411302-08-2

Description

2-(1-Benzofuran-5-yl)ethanamine;hydrochloride, also known as 5-APB, is a synthetic compound that belongs to the phenethylamine and benzofuran families. It has a CAS Number of 2411302-08-2 and a molecular weight of 197.66.

Molecular Structure Analysis

The IUPAC name of this compound is 2-(benzofuran-5-yl)ethan-1-amine hydrochloride. The InChI code is 1S/C10H11NO.ClH/c11-5-3-8-1-2-10-9(7-8)4-6-12-10;/h1-2,4,6-7H,3,5,11H2;1H.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature.

Mechanism of Action

Target of Action

Benzofuran compounds, which this molecule belongs to, have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . They are also known to interact with neurotransmitters like dopamine, norepinephrine, and serotonin in the brain .

Mode of Action

Based on the known activities of benzofuran compounds, it can be inferred that this compound may interact with its targets to modulate their function, leading to changes in cellular processes .

Biochemical Pathways

Given the broad range of biological activities associated with benzofuran compounds, it is likely that multiple pathways are affected .

Pharmacokinetics

A related compound, 2-(benzofuran-3-yl)ethanamine, is reported to have high gi absorption and is bbb permeant . It is also reported to be a CYP1A2 inhibitor . These properties may influence the bioavailability of the compound.

Result of Action

Benzofuran compounds are known to exhibit a range of biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral effects . These effects suggest that the compound may induce changes at the molecular and cellular levels.

Advantages and Limitations for Lab Experiments

One advantage of using 5-APB in lab experiments is its potential as a therapeutic agent for the treatment of depression, anxiety, and PTSD. Additionally, 5-APB has been shown to have potential as a tool for studying the role of serotonin receptors in the brain.
One limitation of using 5-APB in lab experiments is its potential for abuse. Additionally, the long-term effects of 5-APB on the brain and body are not well understood.

Future Directions

There are several future directions for the study of 5-APB. One area of research could focus on the development of novel therapeutic agents based on the structure of 5-APB. Additionally, further studies could be conducted to better understand the long-term effects of 5-APB on the brain and body. Finally, studies could be conducted to determine the potential for abuse and addiction associated with 5-APB.
In conclusion, 2-(1-Benzofuran-5-yl)ethanamine; hydrochloride, or 5-APB, is a chemical compound that has shown promise in several areas of scientific research. While its exact mechanism of action and long-term effects are not fully understood, it has potential as a therapeutic agent for the treatment of depression, anxiety, and PTSD. Additionally, it has potential as a tool for studying the role of serotonin receptors in the brain. Further research is needed to fully understand the potential of 5-APB in these areas.

Synthesis Methods

The synthesis of 5-APB involves the reaction of 2-amino-1-(benzofuran-5-yl)propane-1,3-diol with hydrochloric acid. This reaction produces 2-(1-benzofuran-5-yl)ethanamine; hydrochloride. The purity of the synthesized compound can be improved by recrystallization.

Scientific Research Applications

5-APB has been studied for its potential use in several areas of scientific research. It has been shown to have potential as a therapeutic agent for the treatment of depression, anxiety, and post-traumatic stress disorder (PTSD). Additionally, 5-APB has been studied for its potential use as a tool for studying the role of serotonin receptors in the brain.

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word “Warning”. Hazard statements include H302, H315, H319, H335, indicating that it may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.